Bixin
Bixin
(18E)-20-methoxy-4,8,13,17-tetramethyl-20-oxoicosa-2,4,6,8,10,12,14,16,18-nonaenoic acid is a natural product found in Bixa orellana with data available.
Brand Name:
Vulcanchem
CAS No.:
6983-79-5
VCID:
VC21329092
InChI:
InChI=1S/C25H30O4/c1-20(12-8-14-22(3)16-18-24(26)27)10-6-7-11-21(2)13-9-15-23(4)17-19-25(28)29-5/h6-19H,1-5H3,(H,26,27)/b7-6+,12-8+,13-9+,18-16+,19-17?,20-10+,21-11+,22-14+,23-15?
SMILES:
CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC(=O)O
Molecular Formula:
C25H30O4
Molecular Weight:
394.5 g/mol
Bixin
CAS No.: 6983-79-5
VCID: VC21329092
Molecular Formula: C25H30O4
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | (18E)-20-methoxy-4,8,13,17-tetramethyl-20-oxoicosa-2,4,6,8,10,12,14,16,18-nonaenoic acid is a natural product found in Bixa orellana with data available. |
|---|---|
| CAS No. | 6983-79-5 |
| Product Name | Bixin |
| Molecular Formula | C25H30O4 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (2E,4E,6E,8E,10E,12E,14E)-20-methoxy-4,8,13,17-tetramethyl-20-oxoicosa-2,4,6,8,10,12,14,16,18-nonaenoic acid |
| Standard InChI | InChI=1S/C25H30O4/c1-20(12-8-14-22(3)16-18-24(26)27)10-6-7-11-21(2)13-9-15-23(4)17-19-25(28)29-5/h6-19H,1-5H3,(H,26,27)/b7-6+,12-8+,13-9+,18-16+,19-17?,20-10+,21-11+,22-14+,23-15? |
| Standard InChIKey | RAFGELQLHMBRHD-VFYVRILKSA-N |
| Isomeric SMILES | C/C(=C\C=C\C=C(/C)\C=C\C=C(C)C=CC(=O)OC)/C=C/C=C(\C)/C=C/C(=O)O |
| SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC(=O)O |
| Canonical SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC(=O)O |
| Melting Point | 204 - 206 °C |
| Physical Description | Solid |
| Synonyms | 6-Methyl hydrogen (9Z)-6,6'-diapocarotene-6,6'-dioate |
| PubChem Compound | 170923611 |
| Last Modified | Aug 15 2023 |
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